
Technical Dossier: 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(Methylamino)-1-(4-

methylpiperazin-1-yl)ethanone

Cat. No.: B061151 Get Quote

CAS Number: 166187-00-4[1]

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This document addresses the request for an in-depth technical guide on 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. Following a comprehensive search of available scientific

literature and chemical databases, we can confirm the Chemical Abstracts Service (CAS)

number for this compound is 166187-00-4.

However, our extensive investigation did not yield any specific data regarding the biological

activity, experimental protocols, or associated signaling pathways for 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. The scientific literature accessible through our search does

not currently contain studies detailing its synthesis, mechanism of action, or any quantitative

experimental data.

While the search did identify information on structurally related piperazine and ethanone

derivatives, this information is not directly applicable to the target compound and has been

omitted to avoid providing misleading or irrelevant data.

Conclusion:

At present, there is a notable absence of published research on 2-(Methylamino)-1-(4-
methylpiperazin-1-yl)ethanone. Consequently, the core requirements for a technical guide,
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including data presentation in tables, detailed experimental protocols, and visualizations of

signaling pathways, cannot be fulfilled.

This document serves to confirm the CAS number and to highlight the current gap in scientific

knowledge regarding this specific chemical entity. Further research would be required to

elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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